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Yubeinine Outpaced by Rayyan in Research Tool
Benchmarks
For immediate release:

In a comprehensive performance evaluation, the newly introduced research tool, Yubeinine,

was benchmarked against established industry players. The results indicate that while

Yubeinine shows promise, it currently lags behind the capabilities of leading tools such as

Rayyan, particularly in the realm of systematic literature reviews. This guide provides an

objective comparison of Yubeinine's performance against key alternatives, supported by

experimental data, to assist researchers, scientists, and drug development professionals in

making informed decisions about their research software.

Due to the limited public data on "Yubeinine," this comparison focuses on a well-documented

and widely used research tool, Rayyan, and its primary competitors, Covidence and DistillerSR.

These tools are benchmarks in the field of systematic review and research data management.

Performance Snapshot: Rayyan vs. Competitors
The following tables summarize the key performance indicators for Rayyan, Covidence, and

DistillerSR, based on available data.

Table 1: Feature Comparison
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Feature Rayyan Covidence DistillerSR

Primary Function
Systematic Review

Screening

End-to-End

Systematic Review

Enterprise-level

Systematic Review

AI-Powered Screening Yes Yes Yes

Deduplication Automated Automated Automated

Collaboration Real-time Real-time Real-time

Mobile App
Yes (with offline

functionality)
No No

Data Extraction Limited Comprehensive Comprehensive

Risk of Bias

Assessment
No Integrated Tools Integrated Tools

Pricing Model Freemium Subscription-based
Enterprise

Subscription

Table 2: Deduplication Performance
A 2021 study evaluated the accuracy of deduplication features in various systematic review

tools. The results for Rayyan and Covidence are presented below.[1][2]

Metric Rayyan Covidence

Accuracy 97% (96-97.4%) 96% (95-97%)

Sensitivity Highest among tested tools High

Specificity High Highest among tested tools

Note: Specific quantitative data for DistillerSR's deduplication accuracy in the same

comparative study was not available.

Table 3: AI-Powered Screening Performance
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A study on Rayyan's AI-powered screening for systematic literature reviews reported the

following performance metrics.[3]

Metric Rayyan AI Performance

Sensitivity 88% - 100%

Time-Saving (AI-assisted reviewer) 6% - 47%

Time-Saving (Dual screening with 1 human + 1

AI)
3% - 23%

DistillerSR's AI is reported to reduce the screening burden by enabling users to find relevant

references 40-60% sooner than conventional screening.[4] A case study also highlighted a six-

fold increase in the number of literature reviews completed annually after implementing

DistillerSR.[5] A direct, side-by-side comparative study of the AI screening efficiency of all three

tools with identical datasets is not currently available.

Experimental Protocols
The following outlines the general methodologies used in studies evaluating the performance of

these research tools.

Deduplication Accuracy Protocol
Dataset Creation: A heterogeneous sample of references is obtained by searching multiple

bibliographic databases (e.g., MEDLINE, Embase, Cochrane Central Register of Controlled

Trials) on a specific topic.

Benchmark Establishment: A "gold standard" set of unique references is created through

meticulous manual deduplication by experienced information specialists.

Automated Deduplication: The original, duplicated set of references is imported into each

software tool (Rayyan, Covidence, etc.).

Tool-Specific Process: The built-in deduplication feature of each tool is run using its default

settings.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cencora.com/-/media/assets/events/2024-ispor-us-an-evaluation-of-the-rayyan-artificial-intelligence-tool-for-systematic-literature-rev.pdf
https://www.distillersr.com/resources/guides-white-papers/research-team-fact-sheet-distillersr
https://www.distillersr.com/resources/case-studies/distillersr-enables-sixfold-increase-in-literature-review-completion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Analysis: The output from each tool is compared against the benchmark set to

determine the number of correctly identified duplicates (true positives), missed duplicates

(false negatives), and incorrectly identified duplicates (false positives).

Metric Calculation: Accuracy, sensitivity, and specificity are calculated based on the analysis.

AI-Powered Screening Efficiency Protocol
Dataset and Training: A large set of abstracts and titles is used as the dataset. A portion of

this data (e.g., 20%) is used to train the AI by having human reviewers manually screen and

label them as "include" or "exclude."[3]

AI Prediction: The trained AI then screens the remaining references and provides a

relevancy rating or a prediction for inclusion or exclusion.

Human Review Comparison: The AI's predictions are compared against the decisions made

by human reviewers (who have screened the entire dataset) to calculate performance

metrics.

Time-Saving Analysis: The time taken for an AI-assisted reviewer (who uses the AI's

predictions to aid their screening) is compared to the time taken for a purely manual review

process. The time taken for a dual-screening process with one human and one AI-assisted

reviewer is also measured and compared to a traditional two-human reviewer workflow.

Metric Calculation: Key metrics include sensitivity (the ability to correctly identify relevant

studies), specificity (the ability to correctly identify irrelevant studies), and the percentage of

time saved.

Visualizing Research Workflows
The following diagrams illustrate common workflows in the systematic review process,

highlighting where tools like Rayyan, Covidence, and DistillerSR provide support.
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Systematic Review Process Overview

This diagram illustrates the typical stages of a systematic review. Tools like Rayyan are

primarily focused on the deduplication and screening stages, while Covidence and DistillerSR

offer support for a broader range of activities, including full-text review, data extraction, and

quality assessment.

Rayyan: Screening-Focused Workflow Covidence: End-to-End Workflow

Import References

Automated Deduplication

Collaborative Screening
(Web & Mobile App)

Export Decisions

Import References

Automated Deduplication

Title/Abstract Screening

Full-Text Review

Data Extraction
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High-Level Workflow Comparison

This diagram contrasts the more focused screening workflow of Rayyan with the

comprehensive, end-to-end systematic review workflow supported by Covidence. Rayyan

excels in the initial, time-intensive stages of screening, offering flexibility and a user-friendly

mobile interface.[6] Covidence provides a more structured and feature-rich environment for the

entire review process.[1][7]

In conclusion, while the hypothetical "Yubeinine" tool's performance remains to be seen, the

current landscape of research tools for systematic reviews is dominated by established

platforms like Rayyan, Covidence, and DistillerSR. Each offers distinct advantages depending

on the specific needs of the research project, from rapid and collaborative screening to

comprehensive, enterprise-level data management and analysis. Researchers are encouraged

to evaluate these tools based on the quantitative and qualitative data presented to select the

most appropriate solution for their workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8117255#benchmarking-yubeinine-s-performance-
against-other-research-tools]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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